Cas no 910856-25-6 (Danshenol C)

• Product Name: Danshenol C
• CAS No: 910856-25-6
• Molecular Formula: C₂₁H₂₀O₄
• Molecular Weight: 336.381106376648
• CID: 1080760
• PubChem ID: 73062689

Danshenol C Properties

Names and Identifiers

• Danshenol C
• 15-Epi-Danshenol-A
• (1R,10R)-1,10-Dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)phenanthro[1,2-b]furan-11(2H)-one (ACI)
• 910856-25-6
• (1R,10R)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,2-dihydronaphtho[1,2-g][1]benzofuran-11-one
• AKOS032962671

• InChIKey： WQYKPUPMMFGHQW-LAJNKCICSA-N
• Inchi： 1S/C21H20O4/c1-11-5-4-6-15-14(11)7-8-16-18(15)21(24,9-13(3)22)20(23)17-12(2)10-25-19(16)17/h4-8,12,24H,9-10H2,1-3H3/t12-,21+/m0/s1
• SMILES： C([C@@]1(C(=O)C2[C@H](COC=2C2C=CC3C(C)=CC=CC=3C1=2)C)O)C(=O)C

Computed Properties

• Exact Mass: 336.13615911g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 336.13615911g/mol
• Heavy Atom Count: 25
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Experimental Properties

• Boiling Point: 571.5±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 206.6±23.6 °C
• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives